Cas no 2034238-61-2 (N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034238-61-2
• MF: C₁₄H₉N₅OS
• MW: 295.319160223007
• CID: 5348691
• Update Time: 2025-06-12

N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-pyrazolo[1,5-a]pyridin-5-yl-2,1,3-benzothiadiazole-5-carboxamide
• N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C14H9N5OS/c20-14(9-1-2-12-13(7-9)18-21-17-12)16-10-4-6-19-11(8-10)3-5-15-19/h1-8H,(H,16,20)
• InChI Key： DNEVVQHSZWGYLC-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NC3C=CN4N=CC=C4C=3)=O)=CC2=NS1

Additional information on N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide

Research Briefing on N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide (CAS: 2034238-61-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide (CAS: 2034238-61-2) as a promising scaffold for drug discovery. This compound, characterized by its unique heterocyclic structure, has garnered significant attention due to its versatile pharmacological properties. The integration of pyrazolo[1,5-a]pyridine and benzothiadiazole moieties offers a robust platform for targeting various biological pathways, making it a focal point in contemporary research.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound, emphasizing its role as a potent kinase inhibitor. The research team employed a combination of computational modeling and high-throughput screening to identify its binding affinity for specific kinase targets, such as EGFR and VEGFR2. The results demonstrated significant inhibitory activity, with IC50 values in the nanomolar range, suggesting its potential as a therapeutic agent for oncology applications.

Further investigations into the mechanism of action revealed that N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide exhibits selective inhibition of tumor cell proliferation by disrupting key signaling pathways involved in cell cycle regulation. In vitro assays using human cancer cell lines (e.g., A549, MCF-7) confirmed its efficacy in inducing apoptosis and reducing metastatic potential. These findings were corroborated by in vivo studies in murine models, where the compound showed marked tumor growth suppression with minimal off-target effects.

In addition to its anticancer properties, this compound has also been investigated for its potential in treating inflammatory and neurodegenerative diseases. A separate study published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate neuroinflammatory responses by targeting microglial activation. The researchers observed a dose-dependent reduction in pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its utility in conditions like Alzheimer's disease and multiple sclerosis.

The pharmacokinetic profile of N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide has also been a subject of interest. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicated favorable oral bioavailability and metabolic stability, with a half-life suitable for once-daily dosing. These attributes, combined with its low cytotoxicity in normal cell lines, position it as a viable candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing potential drug-drug interactions. Ongoing research is focused on structural modifications to enhance its therapeutic index and expand its applicability across diverse disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide (CAS: 2034238-61-2) represents a significant advancement in the field of medicinal chemistry. Its multifaceted pharmacological profile, coupled with robust preclinical data, underscores its potential as a lead compound for addressing unmet medical needs. Future studies will be critical in elucidating its full therapeutic potential and addressing any limitations in its development pathway.